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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentapeptide-18, commercially known as Leuphasyl, is a synthetic neuropeptide composed of

five amino acids (Tyr-D-Ala-Gly-Phe-Leu).[1] It is designed as a biomimetic of endogenous

enkephalins, which are involved in modulating neurotransmission.[2][3] The inclusion of the D-

alanine residue in its structure enhances its stability against enzymatic degradation.[3] In

topical formulations, Pentapeptide-18 is utilized for its ability to reduce the appearance of

expression wrinkles, offering a non-invasive alternative to treatments like botulinum toxin.[1][4]

It functions by relaxing facial muscles, thereby smoothing fine lines, particularly around the

eyes and forehead.[4][5]

Mechanism of Action
Pentapeptide-18 targets the pre-synaptic pathway of muscle contraction.[6] Its primary

mechanism involves mimicking the action of enkephalins by binding to enkephalin receptors on

the surface of neurons.[1][2][4] This binding event initiates a cascade of intracellular signals

that leads to a decrease in the neuron's excitability.

The key steps in its mechanism are:

Receptor Binding: Pentapeptide-18 binds to the inhibitory G-protein coupled enkephalin

receptor on the pre-synaptic neuron.[1][6]
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Signal Transduction: This binding triggers a conformational change, leading to the release of

G-protein subunits within the neuron.[1]

Ion Channel Modulation: The signaling cascade results in the closure of voltage-gated

calcium (Ca2+) channels.[1][3]

Inhibition of Acetylcholine Release: The influx of Ca2+ is a critical step for the fusion of

synaptic vesicles with the neuronal membrane to release the neurotransmitter acetylcholine

(ACh). By blocking Ca2+ influx, Pentapeptide-18 effectively modulates and reduces the

amount of ACh released into the synaptic cleft.[1][3][6]

Muscle Relaxation: With less acetylcholine available to bind to receptors on the muscle cell,

the signal for muscle contraction is attenuated, leading to muscle relaxation and a reduction

in the severity of expression wrinkles.[1]

Studies suggest that Pentapeptide-18 can act synergistically with other peptides that target

the neuromuscular junction, such as Argireline (Acetyl Hexapeptide-8), to enhance the anti-

wrinkle effect.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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